Cas no 73480-85-0 (Isoquinoline, 1,3,6-trimethyl-)

Isoquinoline, 1,3,6-trimethyl- structure
73480-85-0 structure
Product Name:Isoquinoline, 1,3,6-trimethyl-
CAS No:73480-85-0
MF:C12H13N
MW:171.238322973251
CID:542399
PubChem ID:12542962
Update Time:2025-04-19

Isoquinoline, 1,3,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1,3,6-trimethyl-
    • 1,3,6-trimethylisoquinoline
    • DTXSID20501923
    • 73480-85-0
    • SCHEMBL12258269
    • Inchi: 1S/C12H13N/c1-8-4-5-12-10(3)13-9(2)7-11(12)6-8/h4-7H,1-3H3
    • InChI Key: ZRSRILFUBSWCSK-UHFFFAOYSA-N
    • SMILES: N1C(C)=CC2C=C(C)C=CC=2C=1C

Computed Properties

  • Exact Mass: 171.104799419g/mol
  • Monoisotopic Mass: 171.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12.9Ų
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